Cas no 1448135-77-0 (2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide)

• Product Name: 2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide
• CAS No: 1448135-77-0
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5941320
• PubChem ID: 71803214
• Update Time: 2025-06-08

2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide
• 2-[4-[[2-(1-methylindol-3-yl)acetyl]amino]but-2-ynoxy]benzamide
• AKOS024554936
• 2-((4-(2-(1-methyl-1H-indol-3-yl)acetamido)but-2-yn-1-yl)oxy)benzamide
• 1448135-77-0
• VU0547904-1
• 2-({4-[2-(1-methyl-1H-indol-3-yl)acetamido]but-2-yn-1-yl}oxy)benzamide
• F6412-6580

• Inchi： 1S/C22H21N3O3/c1-25-15-16(17-8-2-4-10-19(17)25)14-21(26)24-12-6-7-13-28-20-11-5-3-9-18(20)22(23)27/h2-5,8-11,15H,12-14H2,1H3,(H2,23,27)(H,24,26)
• InChI Key： UDMTZUXWYKBJDA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1OCC#CCNC(CC1C2=C(N(C)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 375.15829154g/mol
• Monoisotopic Mass: 375.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide

Introduction to 2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide and Its Significance in Modern Chemical Biology

2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide, a compound with the CAS number 1448135-77-0, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This compound has garnered significant attention in the scientific community due to its unique structural features and potential biological activities. The presence of a benzamide moiety linked to an indole derivative through a propargyl oxide group introduces a complex molecular framework that is likely to influence its interactions with biological targets.

The benzamide functional group is well-known for its role in various pharmacological applications, often serving as a key pharmacophore in drug design. Its ability to engage in hydrogen bonding and its structural versatility make it an attractive component in the development of novel therapeutic agents. In the context of 2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide, the benzamide moiety is further modulated by the presence of a propargyl oxide, which introduces additional layers of complexity and potential for biological activity.

The indole derivative, characterized by the (1-methyl-1H-indol-3-yl) group, is another critical component of this compound. Indole scaffolds are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular structure of 1448135-77-0 suggests that it may exhibit similar or even enhanced biological effects due to synergistic interactions between the indole and benzamide components.

The propargyl oxide group, which connects the indole derivative to the benzamide moiety, adds another dimension to the compound's potential functionality. Propargyl groups are known to participate in various chemical reactions, including copper-catalyzed coupling reactions, making them valuable in synthetic chemistry. The propargyl oxide specifically can engage in hydrogen bonding and may serve as a site for further functionalization, enhancing the compound's versatility in drug development.

Recent research in chemical biology has highlighted the importance of molecular diversity in drug discovery. Compounds like 1448135-77-0 that feature complex structural motifs are often more likely to exhibit unique biological activities compared to simpler molecules. The combination of a benzamide, an indole derivative, and a propargyl oxide group creates a multifaceted molecule that could interact with multiple biological targets simultaneously.

In vitro studies have begun to explore the potential of 2-({4-2-(1-methyl-1H-indol-3-yl)acetamidobut-2-yn-1-yl}oxy)benzamide as a lead compound for drug development. Initial experiments have shown promising results in terms of its ability to modulate certain enzymatic activities and cell signaling pathways. These findings are particularly intriguing given the known roles of benzamides and indole derivatives in various therapeutic contexts.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological potential of CAS number 1448135-77 is further underscored by its structural similarity to known bioactive compounds. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict potential binding interactions between this compound and biological targets. These computational approaches have become indispensable tools in modern drug discovery, allowing for rapid identification of promising candidates.

Evaluation of the pharmacokinetic properties of 1448135-77 is also an essential step in assessing its therapeutic potential. Factors such as solubility, stability, and metabolic profiles play crucial roles in determining whether a compound can progress to clinical trials. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

The impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines. Companies and research institutions are increasingly investing in innovative compounds like 2-({4}-[4--2-(1-methyl-1H-indol-3--yl)acetamidobut-2--yn-1--yl)))). These efforts contribute to the broader goal of developing new treatments for various diseases by providing novel chemical entities with unique biological profiles.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound's potential applications. Collaboration between chemists, biologists, and pharmacologists has led to a more comprehensive view of its properties and functions. This collaborative spirit is essential for translating basic research into tangible therapeutic outcomes.

The future prospects for CAS no 1448135 77 0 are exciting given its unique structural features and promising preliminary results. Further research is needed to fully elucidate its mechanism(s) of action and explore its therapeutic potential across different disease areas. As our knowledge base grows, so too does our ability to harness this compound's full potential.